Cas no 2877651-27-7 (N-ethyl-2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-4-amine)

• Product Name: N-ethyl-2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-4-amine
• CAS No: 2877651-27-7
• MF: C₁₅H₂₀N₆
• MW: 284.359501838684
• CID: 5309092
• PubChem ID: 165433066
• Update Time: 2025-10-30

N-ethyl-2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-4-amine
• AKOS040873927
• 2877651-27-7
• F6790-2301
• N-Ethyl-2-[4-(2-pyridinyl)-1-piperazinyl]-4-pyrimidinamine

• Inchi： 1S/C15H20N6/c1-2-16-13-6-8-18-15(19-13)21-11-9-20(10-12-21)14-5-3-4-7-17-14/h3-8H,2,9-12H2,1H3,(H,16,18,19)
• InChI Key： CAFRCTDYOYZMSJ-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=NC=CC=C3)CC2)=NC=CC(NCC)=N1

Computed Properties

• Exact Mass: 284.17494466g/mol
• Monoisotopic Mass: 284.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.222±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 526.4±60.0 °C(Predicted)
• pka: 8.94±0.10(Predicted)

Additional information on N-ethyl-2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-4-amine

N-Ethyl-2-[4-(Pyridin-2-Yl)Piperazin-1-Yl]Pyrimidin-4-Amine: A Comprehensive Overview

N-Ethyl-2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-4-amine, commonly referred to by its CAS number 2877651-27-7, is a compound of significant interest in the field of medicinal chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery. The compound's structure is characterized by a pyrimidine ring system, which is a heterocyclic aromatic compound, and a piperazine moiety, a six-membered ring containing two nitrogen atoms. The pyridine group attached to the piperazine ring further enhances the compound's chemical complexity and biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in the development of therapeutic agents. Pyrimidine rings are known to play a crucial role in various biological processes, including DNA synthesis and signal transduction. The presence of a pyridine group in this compound adds another layer of functionality, potentially enhancing its ability to interact with biological targets such as kinases or other enzyme systems. Piperazine moieties are also well-documented for their ability to act as hydrogen bond donors and acceptors, which can significantly influence the compound's pharmacokinetic properties.

One of the most promising aspects of N-Ethyl-2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-4-amine is its potential as a kinase inhibitor. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. Recent research has demonstrated that this compound exhibits potent inhibitory activity against several kinases, making it a strong candidate for further investigation in oncology drug development.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and medicinal chemistry. Key steps include the formation of the pyrimidine ring system, the introduction of the piperazine moiety, and the subsequent functionalization with the pyridine group. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of pharmacokinetics, N-Ethyl-2-[4-(pyridin-2-yl)piperazin-1-Yl]Pyrimidin-4-Amine has shown favorable properties in preclinical studies. Its ability to penetrate cellular membranes and distribute across tissues suggests that it may have good bioavailability when administered orally. However, further studies are required to confirm these findings and assess its metabolic stability.

Recent advancements in computational chemistry have also provided valuable insights into the molecular interactions of this compound. Molecular docking studies have revealed that the compound binds effectively to specific pockets within kinase enzymes, suggesting a mechanism of action that involves direct inhibition of enzymatic activity. These findings align with experimental data from in vitro assays, which demonstrate potent inhibitory effects against several kinase targets.

The potential therapeutic applications of N-Ethyl-2-[4-(pyridin-2-Yl)Piperazin-1-Yl]Pyrimidin 4-Amine extend beyond oncology. Its structural features make it a versatile scaffold for exploring other therapeutic areas, including neurodegenerative diseases and inflammatory conditions. For instance, modifications to the pyridine group could potentially enhance its activity against targets associated with Alzheimer's disease or chronic inflammation.

In conclusion, N-Ethyl 2 [4 (Pyridin 2 Yl) Piperazin 1 Yl] Pyrimidin 4 Amine (CAS No: 2877651 27 7) represents a compelling lead compound in medicinal chemistry research. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for further development into therapeutically relevant agents. As research continues to uncover new insights into its mechanism of action and clinical potential, this compound is likely to play an increasingly important role in the advancement of personalized medicine.